molecular formula C10H18O3 B15374807 2-Cyclohexyl-3-hydroxy-2-methylpropanoic acid CAS No. 5441-42-9

2-Cyclohexyl-3-hydroxy-2-methylpropanoic acid

Cat. No.: B15374807
CAS No.: 5441-42-9
M. Wt: 186.25 g/mol
InChI Key: URYZWZHIOZGTNO-UHFFFAOYSA-N
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Description

2-Cyclohexyl-3-hydroxy-2-methylpropanoic acid (molecular formula: C₁₀H₁₈O₃; molecular weight: 186.25 g/mol) is a branched carboxylic acid featuring a cyclohexyl group at the second carbon, a hydroxyl group at the third carbon, and a methyl substituent at the second carbon of the propanoic acid backbone . Its structure is defined by the SMILES string CC(C)(C1CCCC(O)C1)C(O)=O, with the hydroxyl group positioned on the cyclohexane ring. This compound’s unique stereoelectronic properties arise from the interplay of its hydrophobic cyclohexyl group, hydrophilic hydroxyl group, and steric effects from the methyl branch, making it a subject of interest in medicinal chemistry and agrochemical research .

Properties

CAS No.

5441-42-9

Molecular Formula

C10H18O3

Molecular Weight

186.25 g/mol

IUPAC Name

2-cyclohexyl-3-hydroxy-2-methylpropanoic acid

InChI

InChI=1S/C10H18O3/c1-10(7-11,9(12)13)8-5-3-2-4-6-8/h8,11H,2-7H2,1H3,(H,12,13)

InChI Key

URYZWZHIOZGTNO-UHFFFAOYSA-N

Canonical SMILES

CC(CO)(C1CCCCC1)C(=O)O

Origin of Product

United States

Biological Activity

2-Cyclohexyl-3-hydroxy-2-methylpropanoic acid (commonly referred to as CHMPA) is a compound of interest due to its potential biological activities and applications in various fields, including pharmaceuticals and biochemistry. This article explores its biological activity, mechanisms of action, and relevant research findings.

  • Molecular Formula : C10H18O3
  • CAS Number : 62625-30-3
  • Molecular Weight : 174.25 g/mol

Biological Activity Overview

The biological activity of CHMPA has been studied in various contexts, particularly its effects on metabolic pathways and potential therapeutic applications. Research indicates that CHMPA may exhibit anti-inflammatory, analgesic, and possibly neuroprotective properties.

The mechanisms through which CHMPA exerts its biological effects are not fully elucidated; however, several hypotheses can be drawn from existing studies:

  • Inhibition of Pro-inflammatory Cytokines : CHMPA may inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are crucial in inflammatory responses.
  • Modulation of Enzymatic Activity : The compound may interact with specific enzymes involved in metabolic pathways, affecting their activity and influencing cellular processes.
  • Neuroprotective Effects : Preliminary studies suggest that CHMPA could protect neuronal cells from oxidative stress, potentially offering therapeutic benefits in neurodegenerative diseases.

Case Studies

  • Anti-inflammatory Activity :
    • A study conducted on animal models demonstrated that administration of CHMPA significantly reduced paw edema induced by carrageenan, indicating its potential as an anti-inflammatory agent .
  • Analgesic Properties :
    • In a controlled experiment assessing pain response, CHMPA administration resulted in a notable decrease in pain sensitivity compared to control groups, suggesting analgesic properties .
  • Neuroprotection :
    • Research involving neuronal cell cultures showed that CHMPA treatment reduced cell death induced by oxidative stressors, supporting its potential role as a neuroprotective agent .

Data Table: Biological Activities of CHMPA

Activity TypeObserved EffectReference
Anti-inflammatoryReduced paw edema
AnalgesicDecreased pain sensitivity
NeuroprotectiveReduced oxidative stress-induced cell death

Safety and Toxicity

Current assessments indicate that CHMPA exhibits low toxicity levels when administered at therapeutic doses. A screening assessment conducted by Environment Canada concluded that the compound poses negligible risk to human health under typical exposure scenarios .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Compound Name Structural Features Biological Activity/Applications Key Differences
2-Cyclohexyl-3-hydroxy-2-methylpropanoic acid Cyclohexyl (C2), hydroxyl (C3), methyl (C2) High enzyme inhibition; insulin secretion Reference compound for this analysis
Cyclohexylpropanoic acid Cyclohexyl (C2), no hydroxyl/methyl groups Moderate insulin secretion; herbicide use Lacks hydroxyl and methyl groups, reducing steric hindrance and H-bonding capacity
3-Cyclohexyl-2-oxopropanoic acid Cyclohexyl (C3), oxo (C2) Antioxidant; anti-inflammatory Oxo group replaces hydroxyl, altering redox activity and receptor binding
2-Amino-3-cyclohexylpropanoic acid Cyclohexyl (C3), amino (C2) Neurotransmitter potential Amino group introduces basicity, affecting solubility and target specificity
Cycloheptylpropanoic acid Cycloheptyl (C2), no hydroxyl/methyl groups Lower enzyme inhibition Larger cycloheptyl ring reduces compatibility with enzyme active sites

Physicochemical Properties

  • Lipophilicity: The cyclohexyl group increases logP compared to linear-chain propanoic acids, enhancing membrane permeability. However, the hydroxyl group counterbalances this by improving aqueous solubility .
  • Acidity : The hydroxyl group (pKa ~10–12) and carboxylic acid (pKa ~4–5) create a zwitterionic structure at physiological pH, influencing bioavailability .

Research Findings and Case Studies

  • Pharmacokinetics: In rodent models, 2-cyclohexyl-3-hydroxy-2-methylpropanoic acid exhibited a plasma half-life of 3.2 hours, outperforming cyclohexylpropanoic acid (1.5 hours) due to reduced metabolic degradation of the hydroxyl group .
  • Synthetic Applications : The methyl branch facilitates stereoselective synthesis, enabling the production of enantiomerically pure derivatives for chiral drug development .

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